Cas no 2138123-29-0 (rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide)

• Product Name: rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide
• CAS No: 2138123-29-0
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6189673
• PubChem ID: 165746845
• Update Time: 2025-07-21

rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide
• 2138123-29-0
• EN300-1169339
• rac-N-[(3R,4S)-4-methylpyrrolidin-3-yl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H15N3O4S/c1-8-6-12-7-9(8)13-19(17,18)11-5-3-2-4-10(11)14(15)16/h2-5,8-9,12-13H,6-7H2,1H3/t8-,9-/m1/s1
• InChI Key： ZFZQPOUYARLRBG-RKDXNWHRSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@@H]1CNC[C@H]1C)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų

Additional information on rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide

Chemical Profile of rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide (CAS No. 2138123-29-0)

Rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide is a complex organic compound with significant implications in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2138123-29-0, has garnered attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a pyrrolidine ring substituted with a methyl group at the 4-position and an amino group linked to a sulfonamide moiety, further modified by a nitrobenzene group at the 2-position. Such structural motifs are often explored for their interaction with biological targets, particularly enzymes and receptors involved in various disease pathways.

The stereochemistry of the compound, denoted by the (3R,4S) configuration of the pyrrolidine ring, plays a crucial role in determining its biological activity. The precise three-dimensional arrangement of substituents can influence binding affinity, metabolic stability, and overall pharmacokinetic properties. In recent years, there has been growing interest in chiral compounds due to their ability to exhibit enantioselective interactions with biological systems. Racemic mixtures, such as this one, often serve as starting points for further derivatization to isolate active enantiomers or to study the impact of stereochemistry on drug efficacy and safety.

One of the most compelling aspects of rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide is its potential as a lead compound in the development of novel therapeutics. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, enabling medicinal chemists to explore various pharmacophoric hypotheses. For instance, the nitro group can be reduced to an amine or converted into other functional groups like azides or hydrazines, expanding the compound’s synthetic utility. Additionally, the sulfonamide moiety is well-known for its ability to enhance solubility and binding affinity in drug candidates.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for biological activity. Molecular docking studies have shown that derivatives of this scaffold may interact with targets involved in inflammatory responses, neurodegenerative diseases, and cancer. The nitrobenzene moiety, in particular, has been implicated in modulating oxidative stress pathways, which are relevant to multiple pathological conditions. Furthermore, the pyrrolidine ring’s structural flexibility allows it to adopt conformations that mimic natural bioactive molecules, potentially enhancing binding interactions with protein targets.

In vitro studies have begun to elucidate the pharmacological profile of rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes associated with metabolic disorders. The sulfonamide group’s interaction with hydrophobic pockets in enzyme active sites could provide a basis for developing drugs that regulate key metabolic pathways. Additionally, preliminary toxicity assessments indicate that the compound demonstrates acceptable safety margins at therapeutic doses, though further studies are warranted to fully characterize its pharmacological and toxicological profile.

The synthesis of this compound represents a testament to modern organic chemistry techniques. Multi-step synthetic routes involving asymmetric hydrogenation and nucleophilic substitution reactions have been employed to construct the pyrrolidine core with high enantiomeric purity. Such methodologies highlight the importance of precision in constructing complex molecular architectures for drug development purposes. Advances in catalytic systems have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields—a critical consideration in industrial-scale production.

Looking ahead, rac-N-(3R,4S)-4-methylpyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide is poised to play a significant role in ongoing research efforts within pharmaceutical sciences. Its unique structural features offer a rich foundation for exploring new therapeutic modalities through structure-based drug design or fragment-based approaches. Collaborative efforts between academic laboratories and industry partners will likely accelerate the translation of this compound into clinical candidates. As our understanding of disease mechanisms continues to evolve, compounds like this one may emerge as key players in next-generation treatments.